Cas no 1251624-91-5 (1-phenyl-3-2-(thiophen-3-yl)ethylurea)

• Product Name: 1-phenyl-3-2-(thiophen-3-yl)ethylurea
• CAS No: 1251624-91-5
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6413304
• PubChem ID: 49670257
• Update Time: 2025-06-09

1-phenyl-3-2-(thiophen-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-2-(thiophen-3-yl)ethylurea
• CCG-308017
• 1-phenyl-3-(2-thiophen-3-ylethyl)urea
• 1-phenyl-3-[2-(thiophen-3-yl)ethyl]urea
• 1-phenyl-3-(2-(thiophen-3-yl)ethyl)urea
• 1251624-91-5
• AKOS024498511
• F5103-0441

• Inchi： 1S/C13H14N2OS/c16-13(15-12-4-2-1-3-5-12)14-8-6-11-7-9-17-10-11/h1-5,7,9-10H,6,8H2,(H2,14,15,16)
• InChI Key： DFRHFULVQMFHOU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-phenyl-3-2-(thiophen-3-yl)ethylurea

Introduction to 1-phenyl-3-2-(thiophen-3-yl)ethylurea (CAS No. 1251624-91-5) in Modern Chemical Research

1-phenyl-3-2-(thiophen-3-yl)ethylurea, identified by its unique Chemical Abstracts Service (CAS) number 1251624-91-5, represents a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic urea derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in recent years.

The molecular structure of 1-phenyl-3-2-(thiophen-3-yl)ethylurea incorporates a phenyl ring, an ethyl group, and a thiophene moiety linked through an urea functional group. This combination of aromatic and heterocyclic components endows the compound with distinctive electronic and steric properties, which are exploited in various chemical and biological applications. The presence of the thiophene ring, in particular, is noteworthy as thiophene derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 1-phenyl-3-2-(thiophen-3-yl)ethylurea has emerged as a promising candidate in this context, with studies suggesting its potential in modulating various biological pathways. For instance, preliminary investigations have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings align with the broader trend in drug discovery, where targeting key molecular mechanisms is crucial for developing effective treatments.

The structural features of 1-phenyl-3-2-(thiophen-3-yl)ethylurea also make it an attractive scaffold for further chemical modification. Researchers have explored derivatives of this compound to enhance its pharmacological properties, including solubility, bioavailability, and target specificity. Such modifications are essential steps in the drug development process, as they can significantly improve the efficacy and safety of potential therapeutic agents. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

Advances in computational chemistry have further facilitated the study of 1-phenyl-3-2-(thiophen-3-yl)ethylurea. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies, enabling researchers to design more targeted experiments and optimize lead compounds efficiently. The integration of computational methods with traditional wet-lab techniques has accelerated the pace of discovery in pharmaceutical research.

Moreover, the synthesis of 1-phenyl-3-2-(thiophen-3-yilethylurea) has been refined through innovative synthetic strategies, improving yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been particularly useful in constructing complex molecular frameworks efficiently. These advancements not only enhance the accessibility of the compound for research purposes but also contribute to the broader field of synthetic organic chemistry by providing new tools and techniques for molecule construction.

The potential applications of 1-phenyl-3-(thiophen-thio)-ethylurea extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable intermediate in materials science, particularly in the development of organic electronic materials such as conductive polymers and light-emitting diodes (LEDs). The ability of thiophene derivatives to form stable conjugated systems has been leveraged to create materials with enhanced optical and electronic characteristics. This interdisciplinary approach highlights the versatility of compounds like 1(phenylethyl)-N-(thiophen-thio)-carbamate, which bridge the gap between life sciences and materials engineering.

In conclusion, 1(phenylethylethoxy)-carbonyl-thiourea represents a fascinating compound with significant potential across multiple domains of chemical research. Its structural features, combined with emerging findings from biological studies, 1(phenylethylethoxy)-carbamoyl-thiourea, suggest that it will continue to be a subject of intense investigation. As our understanding of molecular interactions deepens, 1(phenylethylethoxy)-carbamoyl-thiourea, will undoubtedly play a crucial role in shaping future advancements in medicine, 1(phenylethylethoxy)-carbamoyl-thiourea, materials science, 1(phenylethylethoxy)-carbamoyl-thiourea,and beyond.